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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexanol (CAS No: 108-93-0) is a secondary alcohol with the chemical formula CeH110H.
[1] It consists of a cyclohexane ring substituted with a single hydroxyl group.[1] At temperatures
above its melting point, it exists as a colorless, viscous, and hygroscopic liquid with a
characteristic camphor-like odor.[1][2][3] Below its melting point, it forms white hygroscopic
crystals or needles.[1][2][4] This compound is a crucial industrial chemical, primarily serving as
a precursor in the production of nylons, specifically for the synthesis of adipic acid and
caprolactam.[5][6] Its properties also make it a valuable solvent for lacquers, resins, and ails,
and an intermediate in the manufacturing of plasticizers, pharmaceuticals, and other organic
compounds.[1][6]

This guide provides a comprehensive overview of the chemical properties and reactivity of
cyclohexanol, presenting quantitative data in structured tables, detailing experimental
protocols for key reactions, and illustrating reaction pathways and workflows through diagrams.

Physical and Chemical Properties

Cyclohexanol's physical and chemical characteristics are fundamental to its application in
various chemical syntheses. Key properties are summarized in the tables below.

Physical Properties
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The physical state and bulk properties of cyclohexanol are critical for handling, storage, and

process design.

Property Value References
Molecular Formula CeH120 [1107]
Molecular Weight 100.16 g/mol [1][7]
Colorless, viscous liquid or
Appearance white hygroscopic crystals with ~ [1][2][3]
a camphor-like odor
Melting Point 25.93 °C (78.67 °F; 299.08 K) [5][6][8]
. . 161.84 °C (323.31 °F; 434.99
Boiling Point [518]
K)
_ 0.9624 g/mL (at 20 °C); 0.948
Density [1][4][5]
g/mL (at 25 °C)
1.3 hPa (at 20 °C); 5.17 mmHg
Vapor Pressure [1][97[10]

(at 25 °C)

Vapor Density

3.5 (Air = 1)

[1]

Flash Point

67 °C (153 °F)

[5]

Autoignition Temp.

300 °C (572 °F)

[5]

Refractive Index

n20/D 1.465

[3]4]

Solubility and Partitioning

Solubility is a key parameter for its use as a solvent and in reaction engineering.
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Property

Value

References

Solubility in Water

3.60 g/100 mL (at 20 °C); 4.3
/100 mL (at 30 °C)

[5]

Solubility in Organic Solvents

Miscible with most organic
solvents, including alcohols,
ethers, ketones, ethyl acetate,

and petroleum solvents.

[1](216]

LogP (Octanol/Water)

1.23

[1]

Spectroscopic Data

Spectroscopic data is essential for the identification and structural elucidation of cyclohexanol

and its reaction products.

Spectroscopy Type Key Absorptions / Signals References
~3350 cm~* (Broad, O-H
Infrared (IR) stretch, H-bonded), ~1050 [11]
cm~1 (Strong, C-O stretch)
50 - 80 & (Carbon bearing the -
13C NMR [11]
OH group)
3.4 - 4.5 % (Proton on the
H NMR [11]

carbon bearing the -OH group)

Mass Spec (El)

Molecular lon (M*): m/z = 100

[7]

Chemical Reactivity and Key Reactions

As a secondary alcohol, cyclohexanol undergoes a variety of characteristic reactions, making

it a versatile intermediate in organic synthesis.[2][5]

Oxidation to Cyclohexanone

The oxidation of cyclohexanol to cyclohexanone is one of its most significant industrial

applications, serving as a key step in nylon production.[12] This reaction involves the removal
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of two hydrogen atoms: one from the hydroxyl group and one from the adjacent carbon.
e Reaction: CeéH110H + [O] - CeéH100 + H20

o Reagents: Common oxidizing agents include chromic acid (for laboratory exercises), and
more environmentally friendly options like sodium hypochlorite (NaOCI, household bleach) in
the presence of acetic acid.[5][12][13] Industrial processes often utilize catalytic
dehydrogenation.[12]

+[0] :
(e.g., NaOCI/CHsCOOH) . » Cvyclohexanone

Cyclohexanol

Click to download full resolution via product page
Caption: Oxidation of cyclohexanol to cyclohexanone.

Dehydration to Cyclohexene

When heated with a strong acid catalyst, cyclohexanol undergoes an elimination reaction
(dehydration) to form cyclohexene and water.[2][5]

e Reaction: CeéH110H --(H*, A)--> CeH1o + H20

o Catalysts: Strong acids such as concentrated sulfuric acid (H2SOa4) or phosphoric acid
(H3POa) are typically used.[2][14][15]

The mechanism proceeds in three steps: (1) protonation of the hydroxyl group, (2) loss of water
to form a secondary carbocation, and (3) deprotonation of an adjacent carbon to form the
double bond.[15]
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Dehydration Mechanism

1. Protonation of -OH group
by acid catalyst (H*).

orms good leaving group
2. Loss of water (H20)
to form carbocation.

ntermediate

3. Deprotonation
to form alkene double bond.

Click to download full resolution via product page

Caption: Key steps in the acid-catalyzed dehydration of cyclohexanol.

Esterification

Cyclohexanol reacts with carboxylic acids or their derivatives in the presence of an acid
catalyst to form cyclohexyl esters.[2][5] These esters have various applications, including as
plasticizers and in fragrance formulations.[5]

¢ Reaction: CeéH110H + R-COOH = CsH11:0-CO-R + H20

o Examples: Reaction with adipic acid yields dicyclohexyl adipate, and reaction with phthalic
anhydride yields dicyclohexyl phthalate.[5] Esterification with acetic acid produces cyclohexyl
acetate.[16]

Etherification

The self-condensation of two cyclohexanol molecules via dehydration can produce
dicyclohexyl ether.[17] This reaction is typically promoted by acid catalysts under specific
conditions.[17]
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e Reaction: 2 CeéH110H --(Acid Catalyst)--> CeéH11-O-CsH11 + H20

Experimental Protocols

Detailed methodologies for the laboratory-scale synthesis of key cyclohexanol derivatives are
provided below.

Protocol: Oxidation of Cyclohexanol to Cyclohexanone

This procedure uses sodium hypochlorite as an environmentally safer alternative to chromium-
based oxidants.[13][18]

e Reagents & Equipment:

[¢]

Cyclohexanol (10.0 g, 0.1 mol)[18]

o Glacial Acetic Acid (25 mL)[18]

o Aqueous Sodium Hypochlorite (NaOCI) solution (~11-12%, 75 mL)[18]

o Sodium Bisulfite (NaHSOs) or Sodium Thiosulfate (Naz2S203)

o Sodium Chloride (NaCl)

o Anhydrous Sodium Sulfate (Na2S0a4)[12]

o Erlenmeyer flask (250 mL), separatory funnel, distillation apparatus, magnetic stirrer, ice
bath.

o Methodology:

o Combine 10.0 g of cyclohexanol and 25 mL of glacial acetic acid in a 250-mL Erlenmeyer
flask equipped with a magnetic stir bar and placed in an ice-salt bath.[18]

o Using an addition funnel, add 75 mL of the sodium hypochlorite solution dropwise while
stirring. Maintain the internal reaction temperature between 30-35°C by controlling the
addition rate and using the ice bath as needed.[18][19]
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After the addition is complete, the mixture should have a greenish-yellow color. Stir for an
additional 15 minutes at room temperature.[18]

Confirm the presence of excess oxidant using potassium iodide-starch paper (a positive
test turns the paper blue-black).[19]

Quench the excess oxidant by adding solid sodium bisulfite in small portions until the
solution becomes colorless and the Kl-starch test is negative.[19]

Transfer the mixture to a separatory funnel. Add solid NaCl to "salt out" the organic
product from the aqueous layer.[20]

Separate the lower aqueous layer. Wash the remaining organic layer with sodium
bicarbonate solution to neutralize any residual acetic acid.[12]

Dry the crude cyclohexanone product over anhydrous sodium sulfate.[12]

Purify the final product via simple distillation, collecting the fraction boiling around 155°C.

Protocol: Dehydration of Cyclohexanol to Cyclohexene

This procedure demonstrates a classic acid-catalyzed elimination reaction.[14][21]

e Reagents & Equipment:

o

[e]

(¢]

[¢]

[¢]

[e]

Cyclohexanol (e.g., 20 mL)

85% Phosphoric Acid (HsPOa4) (e.g., 5 mL)[21]

Boiling chips

Saturated Sodium Chloride solution

Anhydrous Calcium Chloride (CaClz) or Magnesium Sulfate (MgS0a4)[21][22]

Fractional distillation apparatus, round-bottom flask, separatory funnel.

o Methodology:
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o Place cyclohexanol and a few boiling chips into a round-bottom flask.[22]
o Carefully add the 85% phosphoric acid to the flask and swirl gently to mix.[22]
o Assemble a fractional distillation apparatus and heat the mixture.[21]

o Collect the distillate that comes over below 90°C. The boiling point of cyclohexene is 83°C.
The distillate will be a two-phase mixture of cyclohexene and water.[14][22]

o Transfer the collected distillate to a separatory funnel and wash with an equal volume of
saturated sodium chloride solution to remove any remaining alcohol.

o Separate and discard the lower aqueous layer.

o Transfer the upper organic layer (crude cyclohexene) to a clean, dry flask and add a small
amount of anhydrous calcium chloride or magnesium sulfate to remove residual water.
Swirl and let it stand for 5-10 minutes.[14][21]

o Decant or filter the dried cyclohexene into a clean distillation flask and perform a final
simple distillation, collecting the purified product boiling at 80-85°C.[14]
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General Synthesis Workflow
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5. Dry Organic Phase

6. Purify Product
(Distillation/Recrystallization)

7. Analyze Product
(Spectroscopy, etc.)
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Caption: A generalized workflow for chemical synthesis experiments.

Safety and Handling

Cyclohexanol is considered moderately toxic and an irritant.[1][3][5]
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e Hazards: Harmful if swallowed or inhaled and causes skin and eye irritation.[1][23][24]
Vapors can be narcotic in high concentrations.[1][3] It is combustible but not readily ignited.

[9]

e Precautions: Work in a well-ventilated area or a chemical fume hood.[25][26] Wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat.[23][24][26]

o Storage: Store in a cool, dry, well-ventilated area in tightly closed containers, away from
oxidizing agents and strong acids with which it can react violently.[3][4][24]

Always consult the Safety Data Sheet (SDS) for detailed safety information before handling
cyclohexanol.[9][23][25][26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyclohexanol | C6H110H | CID 7966 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. chemcess.com [chemcess.com]

e 3. Cyclohexanol | 108-93-0 [chemicalbook.com]

e 4. Cyclohexanol [chembk.com]

e 5. Cyclohexanol - Wikipedia [en.wikipedia.org]

» 6. Cyclohexanol: Versatile Applications in Different Fields and its Production
Method_Chemicalbook [chemicalbook.com]

e 7. Cyclohexanol [webbook.nist.gov]
8. study.com [study.com]
e 9. carlroth.com [carlroth.com]

e 10. CYCLOHEXANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanol
https://www.brecklandscientific.co.uk/S6101115.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0569.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852772.htm
https://www.carlroth.com/medias/SDB-7756-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTE5Mzh8YXBwbGljYXRpb24vcGRmfGFEY3pMMmczWlM4NU1UYzFNVFE1TXpjNU5qRTBMMU5FUWw4M056VTJYMEZWWDBWT0xuQmtaZ3xlNTUyOWNiMDMxN2RiMDI3NjkxMTgyZTY2NWUyZGM3YzJjZDZhNmQxN2JmYTgwNTcxNzFlYjljMTU4ZGVlN2U2
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Cyclohexanol_0175_6.0.pdf
https://www.fishersci.com/store/msds?partNumber=AC147680025&countryCode=US&language=en
https://www.brecklandscientific.co.uk/S6101115.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0569.pdf
https://www.fishersci.com/store/msds?partNumber=AC147680025&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852772.htm
https://www.chembk.com/en/chem/Cyclohexanol
https://nj.gov/health/eoh/rtkweb/documents/fs/0569.pdf
https://www.benchchem.com/product/b046403?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7756-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTE5Mzh8YXBwbGljYXRpb24vcGRmfGFEY3pMMmczWlM4NU1UYzFNVFE1TXpjNU5qRTBMMU5FUWw4M056VTJYMEZWWDBWT0xuQmtaZ3xlNTUyOWNiMDMxN2RiMDI3NjkxMTgyZTY2NWUyZGM3YzJjZDZhNmQxN2JmYTgwNTcxNzFlYjljMTU4ZGVlN2U2
https://www.brecklandscientific.co.uk/S6101115.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Cyclohexanol_0175_6.0.pdf
https://www.fishersci.com/store/msds?partNumber=AC147680025&countryCode=US&language=en
https://www.benchchem.com/product/b046403?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanol
https://chemcess.com/cyclohexanol-properties-reactions-production-and-uses/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852772.htm
https://www.chembk.com/en/chem/Cyclohexanol
https://en.wikipedia.org/wiki/Cyclohexanol
https://www.chemicalbook.com/article/cyclohexanol-versatile-applications-in-different-fields-and-its-production-method.htm
https://www.chemicalbook.com/article/cyclohexanol-versatile-applications-in-different-fields-and-its-production-method.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C108930&Mask=200
https://study.com/academy/lesson/cyclohexanol-structure-hazards-physical-properties.html
https://www.carlroth.com/medias/SDB-7756-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTE5Mzh8YXBwbGljYXRpb24vcGRmfGFEY3pMMmczWlM4NU1UYzFNVFE1TXpjNU5qRTBMMU5FUWw4M056VTJYMEZWWDBWT0xuQmtaZ3xlNTUyOWNiMDMxN2RiMDI3NjkxMTgyZTY2NWUyZGM3YzJjZDZhNmQxN2JmYTgwNTcxNzFlYjljMTU4ZGVlN2U2
https://cameochemicals.noaa.gov/chemical/8481
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 11.17.11 Spectroscopy of Alcohols and Phenols — Organic Chemistry: A Tenth Edition —
OpenStax adaptation 1 [ncstate.pressbooks.pub]

e 12. scribd.com [scribd.com]

e 13. youtube.com [youtube.com]

e 14. scribd.com [scribd.com]

e 15. Dehydration of Cyclohexanol | Definition & Mechanism | Study.com [study.com]

e 16. Cyclohexene esterification—hydrogenation for efficient production of cyclohexanol -
Green Chemistry (RSC Publishing) [pubs.rsc.org]

e 17. quora.com [quora.com]
e 18. pubs.acs.org [pubs.acs.org]

e 19. OXIDATION OF CYCLOHEXANOL TO CYCLOHEXANONE
[chemistry.gravitywaves.com]

e 20. owlcation.com [owlcation.com]
e 21. people.chem.umass.edu [people.chem.umass.edu]

e 22. One Part of Chemistry: Dehydration of An Alcohol: Cyclohexanol and Cyclohexene
[Lchemistry.blogspot.com]

» 23. brecklandscientific.co.uk [brecklandscientific.co.uk]
e 24.nj.gov [nj.gov]

e 25. pentachemicals.eu [pentachemicals.eu]

e 26. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Cyclohexanol chemical properties and reactivity].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046403#cyclohexanol-chemical-properties-and-
reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://ncstate.pressbooks.pub/organicchem/chapter/spectroscopy-of-alcohols-and-phenols/
https://ncstate.pressbooks.pub/organicchem/chapter/spectroscopy-of-alcohols-and-phenols/
https://www.scribd.com/document/97829514/Cyclohexanol-Oxidation
https://www.youtube.com/watch?v=O5mUk1q8xn8
https://www.scribd.com/document/307467057/preparation-of-cyclohexene-from-cyclohexanol
https://study.com/academy/lesson/dehydration-of-cyclohexanol-mechanism-overview.html
https://pubs.rsc.org/en/content/articlelanding/2021/gc/d0gc03020a
https://pubs.rsc.org/en/content/articlelanding/2021/gc/d0gc03020a
https://www.quora.com/What-are-the-reaction-conditions-and-catalysts-for-the-synthesis-of-dicyclohexyl-ether
https://pubs.acs.org/doi/pdf/10.1021/ed058p824
http://chemistry.gravitywaves.com/CHE303L/OxidationCyclohexanoltoCyclohexanone_09.htm
http://chemistry.gravitywaves.com/CHE303L/OxidationCyclohexanoltoCyclohexanone_09.htm
https://owlcation.com/stem/organic-chemistry-lab-report-synthesis-of-cyclohexanone-chapman-stevens-oxidation
https://people.chem.umass.edu/samal/269/cyclohexene.pdf
https://1chemistry.blogspot.com/2011/05/dehydration-of-alcohol-cyclohexanol-and.html?m=1
https://1chemistry.blogspot.com/2011/05/dehydration-of-alcohol-cyclohexanol-and.html?m=1
https://www.brecklandscientific.co.uk/S6101115.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0569.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Cyclohexanol_0175_6.0.pdf
https://www.fishersci.com/store/msds?partNumber=AC147680025&countryCode=US&language=en
https://www.benchchem.com/product/b046403#cyclohexanol-chemical-properties-and-reactivity
https://www.benchchem.com/product/b046403#cyclohexanol-chemical-properties-and-reactivity
https://www.benchchem.com/product/b046403#cyclohexanol-chemical-properties-and-reactivity
https://www.benchchem.com/product/b046403#cyclohexanol-chemical-properties-and-reactivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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